Cas no 2098156-91-1 ((Z)-2-(3-(difluoromethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide)

• Product Name: (Z)-2-(3-(difluoromethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide
• CAS No: 2098156-91-1
• MF: C₇H₁₃F₂N₃O
• MW: 193.19442820549
• CID: 5040161
• Update Time: 2025-07-16

(Z)-2-(3-(difluoromethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Difluoromethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide
• (Z)-2-(3-(difluoromethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide

• Inchi： 1S/C7H13F2N3O/c8-7(9)5-1-2-12(3-5)4-6(10)11-13/h5,7,13H,1-4H2,(H2,10,11)
• InChI Key： AEBFNJHOPSCFSX-UHFFFAOYSA-N
• SMILES： FC(C1CN(C/C(=N/O)/N)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8

Additional information on (Z)-2-(3-(difluoromethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide

Professional Introduction to (Z)-2-(3-(Difluoromethyl)pyrrolidin-1-yl)-N'-Hydroxyacetimidamide (CAS No. 2098156-91-1)

Compound (Z)-2-(3-(difluoromethylpyrrolidin-1-yl)-N'-hydroxyacetimidamide) (CAS No. 2098156-91-1) represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in addressing various biological targets. The difluoromethyl moiety and the hydroxyacetimidamide group are key structural features that contribute to its distinctive chemical behavior and biological activity.

The difluoromethyl group is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. Its incorporation into the pyrrolidinyl backbone of this compound suggests a potential for improved bioavailability and prolonged half-life, which are critical factors in the development of effective pharmaceuticals. Furthermore, the presence of the difluoromethyl group may also contribute to the compound's resistance to enzymatic degradation, thereby increasing its efficacy.

The second prominent feature of this compound is the hydroxyacetimidamide moiety. This functional group has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor binding. The hydroxyacetimidamide group can act as a hydrogen bond acceptor or donor, which is crucial for establishing optimal interactions with biological targets. In recent years, compounds containing this moiety have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer.

In the context of contemporary research, (Z)-2-(3-(difluoromethylpyrrolidin-1-yl)-N'-hydroxyacetimidamide) has been investigated for its potential therapeutic effects in several disease models. Studies have demonstrated that this compound exhibits significant inhibitory activity against various enzymes and receptors implicated in pathogenic processes. For instance, preliminary in vitro studies have shown that it can effectively inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2), which is a key target in the management of inflammation and pain.

The structural design of this compound also suggests potential applications in addressing neurological disorders. The pyrrolidinyl ring is a common scaffold in neuroactive compounds due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. The combination of the difluoromethyl group and the hydroxyacetimidamide moiety may enhance binding affinity to neurotransmitter receptors, leading to novel therapeutic strategies for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Emerging research also highlights the compound's potential in oncology. The unique structural features of (Z)-2-(3-(difluoromethylpyrrolidin-1-yl)-N'-hydroxyacetimidamide) enable it to interact with specific molecular targets involved in cancer cell proliferation and survival. Preclinical studies have indicated that it can induce apoptosis in certain cancer cell lines while sparing healthy cells, suggesting a high therapeutic index. This property is particularly attractive for developing next-generation anticancer agents that minimize side effects associated with conventional chemotherapy.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as solid-phase synthesis and automated purification have enabled researchers to produce high-purity samples suitable for detailed biological evaluation. The use of computational modeling has further facilitated understanding its molecular interactions by predicting binding affinities and identifying key pharmacophores.

The pharmacokinetic profile of (Z)-2-(3-(difluoromethylpyrrolidin-1-yl)-N'-hydroxyacetimidamide) has been carefully assessed through preclinical studies. These investigations have revealed favorable properties such as good oral bioavailability, moderate distribution across tissues, and prolonged elimination half-life. Such characteristics make it an attractive candidate for further development into a clinical drug candidate.

In conclusion, (Z)-2-(3-(difluoromethylpyrrolidin-1-yl)-N'-hydroxyacetimidamide) represents a promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features, combined with compelling preclinical data, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.